Cas no 1247694-85-4 ((3-Chloro-4-(isopentyloxy)phenyl)methanol)

• Product Name: (3-Chloro-4-(isopentyloxy)phenyl)methanol
• CAS No: 1247694-85-4
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• MDL: MFCD16150496
• CID: 5177547
• Update Time: 2026-03-05

(3-Chloro-4-(isopentyloxy)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(isopentyloxy)phenyl)methanol
• 3-Chloro-4-iso-pentoxybenzyl alcohol
• [3-chloro-4-(3-methylbutoxy)phenyl]methanol
• Benzenemethanol, 3-chloro-4-(3-methylbutoxy)-

• MDL： MFCD16150496
• Inchi： 1S/C12H17ClO2/c1-9(2)5-6-15-12-4-3-10(8-14)7-11(12)13/h3-4,7,9,14H,5-6,8H2,1-2H3
• InChI Key： JNBBEPMBXOEGTB-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=CC=1OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5

Additional information on (3-Chloro-4-(isopentyloxy)phenyl)methanol

Recent Advances in the Study of (3-Chloro-4-(isopentyloxy)phenyl)methanol (CAS: 1247694-85-4)

The compound (3-Chloro-4-(isopentyloxy)phenyl)methanol (CAS: 1247694-85-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloro and isopentyloxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for more complex bioactive molecules. This research brief aims to summarize the latest findings and highlight the compound's relevance in drug discovery and development.

Recent synthetic methodologies for (3-Chloro-4-(isopentyloxy)phenyl)methanol have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. The improved synthesis route not only enhances the scalability of production but also ensures the compound's suitability for high-throughput screening in drug discovery pipelines.

Pharmacological evaluations have revealed that (3-Chloro-4-(isopentyloxy)phenyl)methanol exhibits moderate inhibitory activity against certain inflammatory enzymes, particularly cyclooxygenase-2 (COX-2). This finding suggests its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles. Additionally, preliminary in vitro studies indicate that the compound may interact with specific G-protein-coupled receptors (GPCRs), opening new avenues for targeting neurological disorders.

In the context of drug development, (3-Chloro-4-(isopentyloxy)phenyl)methanol has been explored as a building block for more complex molecules. Researchers have successfully derivatized the compound to create a library of analogs with enhanced bioactivity and reduced toxicity. One such derivative, currently under preclinical investigation, has shown promising results in animal models of chronic pain, with a favorable safety profile compared to existing therapeutics.

The compound's physicochemical properties, including its logP value and solubility profile, have been thoroughly characterized to facilitate its incorporation into drug formulations. Recent computational studies have also provided insights into its molecular interactions with biological targets, enabling structure-activity relationship (SAR) analyses that guide further optimization efforts.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research focuses on addressing these limitations while exploring new therapeutic applications. The unique chemical scaffold of (3-Chloro-4-(isopentyloxy)phenyl)methanol continues to inspire innovative approaches in medicinal chemistry, positioning it as a valuable asset in the search for novel therapeutics.

In conclusion, (3-Chloro-4-(isopentyloxy)phenyl)methanol (CAS: 1247694-85-4) represents a promising chemical entity with diverse pharmacological potential. The recent progress in its synthesis, characterization, and application underscores its importance in contemporary drug discovery. Further research is warranted to fully exploit its therapeutic capabilities and translate these findings into clinical benefits.